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Compound of Interest

Compound Name: Mmp13-IN-2

Cat. No.: B8685786 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Mmp13-IN-2 (CAS

No. 935759-55-0), a potent and selective inhibitor of Matrix Metalloproteinase-13 (MMP-13). It

is intended for researchers, scientists, and drug development professionals. Adherence to

these procedural guidelines is critical for ensuring laboratory safety and maintaining the

integrity of the compound.

Compound Data and Storage
Proper storage is crucial to maintain the stability and activity of Mmp13-IN-2. Stock solutions

should be prepared, aliquoted to avoid repeated freeze-thaw cycles, and stored under the

specified conditions.[1]

Parameter Value Source

CAS Number 935759-55-0 [1]

Molecular Formula C₂₄H₁₉FN₆O₄S [2]

Molecular Weight 506.51 g/mol [2]

IC₅₀ 0.036 nM (for MMP-13) [1]

Purity >99% [1]

Storage (Stock Solution)
-80°C for up to 6 months-20°C

for up to 1 month
[1]
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Personal Protective Equipment (PPE)
Due to the potent nature of this compound and the lack of comprehensive toxicity data,

stringent adherence to PPE protocols is mandatory. The following PPE should be worn at all

times when handling Mmp13-IN-2 to protect against potential hazards.

Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

from splashes.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves must be

inspected before use and disposed of if contaminated. Never touch "clean" surfaces like

keyboards or door handles with gloved hands.[4]

Body Protection: A laboratory coat must be worn to prevent skin and clothing contamination.

This coat should be removed and left in the laboratory before entering non-laboratory areas.

[4]

Respiratory Protection: While not typically required when handling small quantities of the

solid in a well-ventilated area, a NIOSH-approved respirator should be considered if there is

a risk of aerosolization or if handling larger quantities. The need for respiratory protection

should be determined by a formal risk assessment.[3]
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Figure 1. Procedural workflow for donning and doffing Personal Protective Equipment (PPE).
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Operational Plan: Handling and Experimental
Protocols
3.1. General Handling

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid powder to avoid inhalation.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) and clean it thoroughly after use.

Keep the container tightly closed when not in use.

3.2. Experimental Protocol: Stock Solution Preparation (10 mM) This protocol outlines the steps

to prepare a 10 mM stock solution from the solid compound.

Preparation: Ensure all necessary PPE is worn correctly. Prepare the workspace within a

chemical fume hood.

Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Mmp13-IN-2 solid (e.g., 5.07 mg) into the tube.

Solvent Addition: Based on the molecular weight (506.51 g/mol ), calculate the required

volume of solvent (e.g., DMSO) to achieve a 10 mM concentration. For 5.07 mg, this would

be 1 mL.

Calculation: (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L) = Volume (L)

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

solid.

Mixing: Vortex the solution gently until the solid is completely dissolved.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

appropriate tubes. Store immediately at -80°C for long-term storage (up to 6 months) or

-20°C for short-term use (up to 1 month).[1]

Mechanism of Action
Mmp13-IN-2 is a highly potent and selective inhibitor of MMP-13, an enzyme primarily

responsible for the degradation of type II collagen in the extracellular matrix (ECM).[5] In

pathological conditions like osteoarthritis, the overactivity of MMP-13 leads to excessive

cartilage breakdown.[6] Mmp13-IN-2 functions by binding to the active site of the MMP-13

enzyme, blocking its catalytic activity and thereby preventing the cleavage of collagen.[6] This

inhibition helps preserve the integrity of the ECM.

Active MMP-13
Enzyme

Collagen Degradation &
Tissue DamageCleaves

Inactive
MMP-13 Complex

Extracellular Matrix
(Type II Collagen)

Mmp13-IN-2
Binds to ECM PreservationLeads to

Click to download full resolution via product page

Figure 2. Mechanism of action for Mmp13-IN-2 in preventing collagen degradation.

Disposal Plan
Proper disposal of Mmp13-IN-2 and any contaminated materials is essential to prevent

environmental contamination and ensure safety.

Unused Compound: The pure, unused compound should be disposed of as hazardous

chemical waste. It should be placed in a clearly labeled, sealed container.

Contaminated Materials: All disposable materials that have come into contact with Mmp13-
IN-2, such as gloves, pipette tips, and weighing paper, should be collected in a designated,

sealed hazardous waste container.
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Regulatory Compliance: Do not dispose of this chemical down the drain or in regular trash.

All waste disposal must be conducted in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance and to arrange for pickup of the hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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